1-methyl-3-[(1-oxo-1-phenylpropan-2-yl)oxy]-6H-benzo[c]chromen-6-one

• Molecular Formula: C23H18O4
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 1-methyl-3-(1-oxo-1-phenylpropan-2-yl)oxybenzo[c]chromen-6-one
• InChI: InChI=1S/C23H18O4/c1-14-12-17(26-15(2)22(24)16-8-4-3-5-9-16)13-20-21(14)18-10-6-7-11-19(18)23(25)27-20/h3-13,15H,1-2H3
• InChI Key: ZRCGINWYEIPPNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C3=CC=CC=C3C(=O)O2)OC(C)C(=O)C4=CC=CC=C4

Description

1-methyl-3-[(1-oxo-1-phenylpropan-2-yl)oxy]-6H-benzo[c]chromen-6-one is a complex organic compound with a molecular formula of C23H18O4 . It belongs to the class of benzo[c]chromen-6-one derivatives, which are known for their diverse biological and chemical properties.

Preparation Methods

The synthesis of 1-methyl-3-[(1-oxo-1-phenylpropan-2-yl)oxy]-6H-benzo[c]chromen-6-one typically involves the reaction of 1-methyl-6H-benzo[c]chromen-6-one with 1-oxo-1-phenylpropan-2-yl chloride in the presence of a base such as triethylamine . The reaction is carried out under anhydrous conditions and at a controlled temperature to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-methyl-3-[(1-oxo-1-phenylpropan-2-yl)oxy]-6H-benzo[c]chromen-6-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur with reagents such as sodium hydroxide or potassium cyanide, leading to the formation of substituted derivatives.

Scientific Research Applications

1-methyl-3-[(1-oxo-1-phenylpropan-2-yl)oxy]-6H-benzo[c]chromen-6-one has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other complex organic compounds

Mechanism of Action

The mechanism of action of 1-methyl-3-[(1-oxo-1-phenylpropan-2-yl)oxy]-6H-benzo[c]chromen-6-one involves its interaction with cellular molecules. It is believed to act as an alkylating agent, reacting with DNA and other cellular components to exert its effects. This interaction can lead to the inhibition of cellular processes and the induction of cell death in certain types of cells.

Comparison with Similar Compounds

1-methyl-3-[(1-oxo-1-phenylpropan-2-yl)oxy]-6H-benzo[c]chromen-6-one can be compared with other similar compounds such as:

4-methyl-3-(1-oxo-1-phenylpropan-2-yl)oxybenzo[c]chromen-6-one: This compound has a similar structure but with a methyl group at the 4-position.

2,2-difluoro-3-[(2-methyl-1-oxo-2-propen-1-yl)oxy]pentanoic acid 1,1-dimethylethyl ester: This compound contains a difluoro group and a different ester moiety.

The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and biological properties.